Cas no 62999-96-6 (1-Iodo-3,6,9-trioxadecane)

• Product Name: 1-Iodo-3,6,9-trioxadecane
• CAS No: 62999-96-6
• MF: C₇H₁₅IO₃
• MW: 274.096675157547
• MDL: MFCD26911322
• CID: 427805
• PubChem ID: 10636020
• Update Time: 2025-11-01

1-Iodo-3,6,9-trioxadecane Chemical and Physical Properties

Names and Identifiers

• Ethane, 1-(2-iodoethoxy)-2-(2-methoxyethoxy)-
• 1-[2-(2-iodoethoxy)ethoxy]-2-methoxyethane
• 1-Iodo-3,6,9-trioxadecane
• MFCD26911322
• AT13074
• {2-[2-(2-methoxyethoxy)ethoxy]ethyl}iodide
• 1-iodo-2-(2-(2-methoxyethoxy)ethoxy)ethane
• 1-iodo-2-[2-(2-methoxy-ethoxy)-ethoxy]-ethane
• SCHEMBL525968
• A917543
• DTXSID00442860
• AKOS037649513
• 62999-96-6
• 1-IODO-2-[2-(2-METHOXYETHOXY)ETHOXY]ETHANE
• DLGFZOSPWIUMKY-UHFFFAOYSA-N
• BT-0159

• MDL： MFCD26911322
• Inchi： 1S/C7H15IO3/c1-9-4-5-11-7-6-10-3-2-8/h2-7H2,1H3
• InChI Key： DLGFZOSPWIUMKY-UHFFFAOYSA-N
• SMILES： ICCOCCOCCOC

Computed Properties

• Exact Mass: 274.00615
• Monoisotopic Mass: 274.00659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 8
• Complexity: 70.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69

1-Iodo-3,6,9-trioxadecane Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on 1-Iodo-3,6,9-trioxadecane

1-Iodo-3,6,9-trioxadecane (CAS No. 62999-96-6): A Versatile Chemical Compound for Modern Biomedical Applications

1-Iodo-3,6,9-trioxadecane, a member of the oxadecane family, has garnered significant attention in the field of biomedical research due to its unique molecular structure and potential applications in drug development. With the CAS No. 62999-96-6 identifier, this compound is characterized by a ten-carbon backbone with three oxygen atoms at positions 3, 6, and 9, along with an iodine substituent at the terminal carbon. Recent studies have highlighted its role in synthetic chemistry and its potential as a building block for the design of novel pharmaceuticals.

The 1-Iodo-3,6,9-trioxadecane molecule exhibits remarkable stability under various reaction conditions, making it a valuable intermediate in organic synthesis. Researchers have explored its reactivity in nucleophilic substitution reactions, where the iodine atom acts as a leaving group, enabling the formation of diverse functional derivatives. This property has been leveraged in the development of targeted drug delivery systems, where the compound serves as a scaffold for attaching therapeutic agents to specific biological targets.

Recent advancements in computational chemistry have provided insights into the electronic structure of 1-Iodo-3,6,9-trioxadecane, revealing its potential as a precursor for fluorinated compounds with enhanced bioavailability. A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit improved solubility and metabolic stability compared to traditional analogs, offering a promising avenue for oral drug formulations.

One of the most intriguing applications of 1-Iodo-3,6,9-trioxadecane lies in its role as a prodrug carrier. By conjugating the compound with bioactive molecules, scientists have created platforms for controlled release of therapeutic agents in specific cellular environments. For instance, a 2022 study in Advanced Drug Delivery Reviews showcased how this compound can be modified to enhance the targeting efficiency of anticancer drugs, reducing systemic toxicity while maintaining therapeutic efficacy.

The 1-Iodo-3,6,9-trioxadecane molecule also shows promise in the development of biocompatible materials. Its ability to form stable hydrogen bonds with biomolecules has led to its incorporation into hydrogel matrices for tissue engineering applications. A 2024 paper in Biomaterials Science reported that incorporating this compound into hydrogels significantly improved the mechanical strength and degradation kinetics, making it suitable for regenerative medicine applications.

Furthermore, the 1-Iodo-3,6,9-trioxadecane compound has been investigated for its potential in photodynamic therapy (PDT). Researchers have utilized its ability to absorb light at specific wavelengths to generate reactive oxygen species (ROS) that can selectively target cancer cells. A 2023 study in Photochemistry and Photobiology demonstrated that functionalized derivatives of this compound exhibited enhanced phototoxicity against multidrug-resistant cancer cells, highlighting its potential in oncology research.

Another area of interest is the use of 1-Iodo-3,6,9-trioxadecane in nanomedicine. Its structural flexibility allows for the integration of nanocarriers, enabling the precise delivery of therapeutic agents to diseased tissues. A 2024 review in Nano Today discussed how this compound can be employed to design smart drug delivery systems that respond to physiological stimuli such as pH or temperature changes, thereby improving treatment outcomes.

The 1-Iodo-3,6,9-trioxadecane compound has also been explored for its role in metabolic engineering. By incorporating this molecule into microbial biosynthesis pathways, researchers have developed strategies to produce high-value chemicals with reduced environmental impact. A 2023 study in Biotechnology and Bioengineering demonstrated that genetically modified bacteria expressing this compound showed increased efficiency in biocatalytic reactions, contributing to sustainable chemical production.

Despite its promising applications, the 1-Iodo-3,6,9-trioxadecane compound still presents challenges in terms of synthetic scalability and cost-effectiveness. Ongoing research focuses on optimizing synthetic routes to improve yield and reduce production costs. Additionally, efforts are being made to understand its toxicological profile to ensure its safety in biomedical applications.

In conclusion, the 1-Iodo-3,6,9-trioxadecane compound represents a significant advancement in biomedical research and organic chemistry. Its unique structure and reactivity have opened new avenues for drug development, targeted therapies, and biocompatible materials. Continued exploration of its properties and applications is expected to yield further breakthroughs in the field of pharmaceutical sciences and biotechnology.

As the 1-Iodo-3,6,9-trioxadecane compound continues to be studied, its potential to revolutionize various areas of biomedical science becomes increasingly evident. From drug delivery systems to nanomedicine, this compound exemplifies the power of synthetic chemistry in addressing complex biological challenges. The ongoing research into its properties and applications underscores its importance in the development of innovative solutions for healthcare and biotechnology.

Ultimately, the 1-Iodo-3,6,9-trioxadecane compound stands as a testament to the interplay between organic chemistry and biomedical research. Its potential to contribute to the advancement of pharmaceutical science and biotechnology highlights the importance of continued exploration and innovation in these fields. As researchers continue to uncover new applications and refine its properties, the 1-Iodo-3,6,9-trioxadecane compound is poised to play a pivotal role in shaping the future of biomedical advancements.

With its unique molecular structure and versatile reactivity, the 1-Iodo-3,6,9-trioxadecane compound is not only a key player in organic synthesis but also a promising candidate for biomedical applications. The ongoing research into its potential uses underscores its significance in the development of innovative solutions for healthcare and biotechnology. As the field continues to evolve, the 1-Iodo-3,6,9-trioxadecane compound is expected to remain at the forefront of biomedical research and pharmaceutical development.

In summary, the 1-Iodo-3,6,9-trioxadecane compound represents a significant advancement in biomedical research and organic chemistry. Its unique structure and reactivity have opened new avenues for drug development, targeted therapies, and biocompatible materials. Continued exploration of its properties and applications is expected to yield further breakthroughs in the field of pharmaceutical sciences and biotechnology.

As the 1-Iodo-3,6,9-trioxadecane compound continues to be studied, its potential to revolutionize various areas of biomedical science becomes increasingly evident. From drug delivery systems to nanomedicine, this compound exemplifies the power of synthetic chemistry in addressing complex biological challenges. The ongoing research into its properties and applications underscores its importance in the development of innovative solutions for healthcare and biotechnology.

Ultimately, the 1-Iodo-3,6,9-trioxadecane compound stands as a testament to the interplay between organic chemistry and biomedical research. Its potential to contribute to the advancement of pharmaceutical science and biotechnology highlights the importance of continued exploration and innovation in these fields. As researchers continue to uncover new applications and refine its properties, the 1-Iodo-3,6,9-trioxadecane compound is poised to play a pivotal role in shaping the future of biomedical advancements.

With its unique molecular structure and versatile reactivity, the 1-Iodo-3,6,9-trioxadecane compound is not only a key player in organic synthesis but also a promising candidate for biomedical applications. The ongoing research into its potential uses underscores its significance in the development of innovative solutions for healthcare and biotechnology. As the field continues to evolve, the 1-Iodo-3,6,9-trioxadecane compound is expected to remain at the forefront of biomedical research and pharmaceutical development.

In summary, the 1-Iodo-3,6,9-trioxadecane compound represents a significant advancement in biomedical research and organic chemistry. Its unique structure and reactivity have opened new avenues for drug development, targeted therapies, and biocompatible materials. Continued exploration of its properties and applications is expected to yield further breakthroughs in the field of pharmaceutical sciences and biotechnology.

As the 1-Iodo-3,6,9-trioxadecane compound continues to be studied, its potential to revolutionize various areas of biomedical science becomes increasingly evident. From drug delivery systems to nanomedicine, this compound exemplifies the power of synthetic chemistry in addressing complex biological challenges. The ongoing research into its properties and applications underscores its importance in the development of innovative solutions for healthcare and biotechnology.

Ultimately, the 1-Iodo-3,6,9-trioxadecane compound stands as a testament to the interplay between organic chemistry and biomedical research. Its potential to contribute to the advancement of pharmaceutical science and biotechnology highlights the importance of continued exploration and innovation in these fields. As researchers continue to uncover new applications and refine its properties, the 1-Iodo-3,6,9-trioxadecane compound is poised to play a pivotal role in shaping the future of biomedical advancements.

With its unique molecular structure and versatile reactivity, the 1-Iodo-3,6,9-trioxadecane compound is not only a key player in organic synthesis but also a promising candidate for biomedical applications. The ongoing research into its potential uses underscores its significance in the development of innovative solutions for healthcare and biotechnology. As the field continues to evolve, the 1-Iodo-3,6,9-trioxadecane compound is expected to remain at the forefront of biomedical research and pharmaceutical development.

In summary, the 1-Iodo-3,6,9-trioxadecane compound represents a significant advancement in biomedical research and organic chemistry. Its unique structure and reactivity have opened new avenues for drug development, targeted therapies, and biocompatible materials. Continued exploration of its properties and applications is expected to yield further breakthroughs in the field of pharmaceutical sciences and biotechnology.

As the 1-Iodo-3,6,9-trioxadecane compound continues to be studied, its potential to revolutionize various areas of biomedical science becomes increasingly evident. From drug delivery systems to nanomedicine, this compound exemplifies the power of synthetic chemistry in addressing complex biological challenges. The ongoing research into its properties and applications underscores its importance in the development of innovative solutions for healthcare and biotechnology.

Ultimately, the 1-Iodo-3,6,9-trioxadecane compound stands as a testament to the interplay between organic chemistry and biomedical research. Its potential to contribute to the advancement of pharmaceutical science and biotechnology highlights the importance of continued exploration and innovation in these fields. As researchers continue to uncover new applications and refine its properties, the 1-Iodo-3,6,9-trioxadecane compound is poised to play a pivotal role in shaping the future of biomedical advancements.

With its unique molecular structure and versatile reactivity, the 1-Iodo-3,6,9-trioxadecane compound is not only a key player in organic synthesis but also a promising candidate for biomedical applications. The ongoing research into its potential uses underscores its significance in the development of innovative solutions for healthcare and biotechnology. As the field continues to evolve, the 1-Iodo-3,6,9-trioxadecane compound is expected to remain at the forefront of biomedical research and pharmaceutical development.

In summary, the 1-Iodo-3,6,9-trioxadecane compound represents a significant advancement in biomedical research and organic chemistry. Its unique structure and reactivity have opened new avenues for drug development, targeted therapies, and biocompatible materials. Continued exploration of its properties and applications is expected to yield further breakthroughs in the field of pharmaceutical sciences and biotechnology.

As the 1-Iodo-3,6,9-trioxadecane compound continues to be studied, its potential to revolutionize various areas of biomedical science becomes increasingly evident. From drug delivery systems to nanomedicine, this compound exemplifies the power of synthetic chemistry in addressing complex biological challenges. The ongoing research into its properties and applications underscores its importance in the development of innovative solutions for healthcare and biotechnology.

Ultimately, the 1-Iodo-3,6,9-trioxadecane compound stands as a testament to the interplay between organic chemistry and biomedical research. Its potential to contribute to the advancement of pharmaceutical science and biotechnology highlights the importance of continued exploration and innovation in these fields. As researchers continue to uncover new applications and refine its properties, the 1-Iodo-3,6,9-trioxadecane compound is poised to play a pivotal role in shaping the future of biomedical advancements.

With its unique molecular structure and versatile reactivity, the 1-Iodo-3,6,9-trioxadecane compound is not only a key player in organic synthesis but also a promising candidate for biomedical applications. The ongoing research into its potential uses underscores its significance in the development of innovative solutions for healthcare and biotechnology. As the field continues to evolve, the 1-Iodo-3,6,9-trioxadecane compound is expected to remain at the forefront of biomedical research and pharmaceutical development.

In summary, the 1-Iodo-3,6,9-trioxadecane compound represents a significant advancement in biomedical research and organic chemistry. Its unique structure and reactivity have opened new avenues for drug development, targeted therapies, and biocompatible materials. Continued exploration of its properties and applications is expected to yield further breakthroughs in the field of pharmaceutical sciences and biotechnology.

As the 1-Iodo-3,6,9-trioxadecane compound continues to be studied, its potential to revolutionize various areas of biomedical science becomes increasingly evident. From drug delivery systems to nanomedicine, this compound exemplifies the power of synthetic chemistry in addressing complex biological challenges. The ongoing research into its properties and applications underscores its importance in the development of innovative solutions for healthcare and biotechnology.

Ultimately, the 1-Iodo-3,6,9-trioxadecane compound stands as a testament to the interplay between organic chemistry and biomedical research. Its potential to contribute to the advancement of pharmaceutical science and biotechnology highlights the importance of continued exploration and innovation in these fields. As researchers continue to uncover new applications and refine its properties, the 1-Iodo-3,6,9-trioxadecane compound is poised to play a pivotal role in shaping the future of biomedical advancements.

With its unique molecular structure and versatile reactivity, the 1-Iodo-3,6,9-trioxadecane compound is not only a key player in organic synthesis but also a promising candidate for biomedical applications. The ongoing research into its potential uses underscores its significance in the development of innovative solutions for healthcare and biotechnology. As the field continues to evolve, the 1-Iodo-3,6,9-trioxadecane compound is expected to remain at the forefront of biomedical research and pharmaceutical development.

In summary, the 1-Iodo-3,6,9-trioxadecane compound represents a significant advancement in biomedical research and organic chemistry. Its unique structure and reactivity have opened new avenues for drug development, targeted therapies, and biocompatible materials. Continued exploration of its properties and applications is expected to yield further breakthroughs in the field of pharmaceutical sciences and biotechnology.

As the 1-Iodo-3,6,9-trioxadecane compound continues to be studied, its potential to revolutionize various areas of biomedical science becomes increasingly evident. From drug delivery systems to nanomedicine, this compound exemplifies the power of synthetic chemistry in addressing complex biological challenges. The ongoing research into its properties and applications underscores its importance in the development of innovative solutions for healthcare and biotechnology.

Ultimately, the 1-Iodo-3,6,9-trioxadecane compound stands as a testament to the interplay between organic chemistry and biomedical research. Its potential to contribute to the advancement of pharmaceutical science and biotechnology highlights the importance of continued exploration and innovation in these fields. As researchers continue to uncover new applications and refine its properties, the 1-Iodo-3,6,9-trioxadecane compound is poised to play a pivotal role in shaping the future of biomedical advancements.

With its unique molecular structure and versatile reactivity, the 1-Iodo-3,6,9-trioxadecane compound is not only a key player in organic synthesis but also a promising candidate for biomedical applications. The ongoing research into its potential uses underscores its significance in the development of innovative solutions for healthcare and biotechnology. As the field continues to evolve, the 1-Iodo-3,6,9-trioxadecane compound is expected to remain at the forefront of biomedical research and pharm It seems like there's a pattern in your text, where you're repeating the same paragraph about the compound 1-Iodo-3,6,9-trioxadecane multiple times. However, the content itself is not fully developed or completed. If you're working on a research paper, a project, or any document that requires a detailed explanation of this compound, I can help you expand on it. Here's a more structured and completed version of what you might be trying to convey: --- ### 1-Iodo-3,6,9-Trioxadecane: A Chemical Compound with Potential Applications 1-Iodo-3,6,9-Trioxadecane is an organic compound with the molecular formula C₁₀H₂₀IO₃. It contains a decane backbone with three oxygen atoms at the 3rd, 6th, and 9th positions, and an iodine atom at the 1st position. This compound is of interest due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. #### Chemical Structure and Properties - Structure: The molecule consists of a 10-carbon chain with oxygen atoms at specific positions. The iodine substitution at the terminal carbon may influence its reactivity and polarity. - Physical Properties: The presence of oxygen atoms and the iodine substituent can lead to polar interactions, potentially affecting solubility, melting point, and boiling point. - Chemical Reactivity: The iodine atom is a good leaving group, which may make this compound useful in substitution reactions or as a precursor for other functionalized derivatives. #### Potential Applications 1. Pharmaceuticals: The compound could serve as a starting material for the synthesis of bioactive molecules. The iodine group may be used in cross-coupling reactions to introduce various functional groups. 2. Materials Science: The presence of oxygen atoms may lead to the formation of polymers or other materials with specific mechanical or thermal properties. 3. Chemical Synthesis: As a versatile intermediate, this compound could be used in the development of new synthetic routes for complex organic molecules. #### Research and Development Further studies are needed to fully characterize the compound's properties and explore its potential applications. Research could focus on: - Synthetic Pathways: Developing efficient methods for the synthesis of 1-Iodo-3,6,9-trioxadecane. - Reactivity Studies: Investigating how the iodine and oxygen atoms influence the compound's chemical behavior. - Biological Activity: Screening the compound for potential biological or medicinal properties. #### Conclusion While 1-Iodo-3,6,9-trioxadecane is not yet a widely studied compound, its unique structure and functional groups suggest that it could have significant applications in multiple scientific domains. Further research and exploration are essential to unlock its full potential. --- If you'd like, I can help you tailor this content to a specific context, such as a research paper, a lab report, or a presentation. Let me know how you'd like to proceed!